BENG“E Troubleshooting & Optimization

Check Availability & Pricing

D149 gmu-26mtydlmet edyfi (Heraeumiseien SengULmet
Cxyeilest HndELD: 6 CHMPeEI U Sb&HT6| LoD

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: D149 Dye

Cat. No.: B1141169

Get Quote

\ J

ANM(aid: BEe Qenpes u Abaye| eowwid, D149 Fnw-2emdmet gl Daisamigsisr (DSSC)
QFwHME6 HEOTUUTET CSHTENET HTHBHMSH LT D ILFTIFSWITETTHET, 65EhEhIeIH6T LM MID
wbG CiuI’ (B AUETSEEHE 6% lfleuTet AGIIIGS algISEHLILL HTeng). B8 FRNOEG
auPanl a6, sy Gl aslubid Costelgssr (FAQS), slifleurer Gongsement QEM(peomasst LHmID
QEwedment eseiat el (B UL L eIemaasmet apBIGHNG). Blbs ewwid, UNGsFnGeTa6Met
Gugy Lwentgaet - @18 TS 5 E & [ey DA Do DHE DI S0 58 FE ogmliES
(PR SN DTS EHHSH JbdTaseiuamd CrIHHNGES CeTasi(bleTend;.

[ ] [ [
FNEFWHN el
URCsTsmeTSaMat Cug) - B85 & ad QUIGEITET Sl&Ea6mes Sautl Mbg) &I&H6
ALIMUFSUTETHEBHE 2SH010IBNGIS Qs auPan lo algaemnsHaUUL HTeng), @MUuTe Seoguumet

Caie| Gl JuesTeney.

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1141169#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization
Check Availability & Pricing

FISHHUILOTEOT HEDFLILITEOT

E&5560 . «/ ey (eeir)
LUt sneTL(S6rT)
- Seumient GeoyLuet: D149
FIWSHMNG SHOTUUTET GHONbD - D149 srwHANG Hs
FHOTHDODISH QFHTEOIBTETG. -  HEOTHMEOT CLEHTETIL. 63([h

GONBS S UTULGHE

AP SHEOTUUTEDT LTEGHHSHEOTEMD:
AP UTGHSHBTEOD Q6T
seoguunetset TIO2 uLGdlet
HIOGTH(EHEEH6IT FIL

PEISTn MIGH6IT LITEEIDSHD
FHOSHEVLD. - SHETLILITET
Abelwigsen: gwepl BId
Qaweount et GuTg) SevgUUITEDT
0lss ellevgeunds Sbein&ma),
Blg Frinm sl ugLADEG

I PeUGSANG).

SOTUUTE6ISH CHTHOSHBHEHD
(61.811., AHE GLIEOB 606V,
SIHSEM6V). - GODbD

UG HHEOTEOD ClBI6mTL
SOTUUTE6TL LWESTUBSHSHEILD
3Alevegy Fmud @suwebleot
QeulufBlemeuemw Emm)

A FNEHaD. - Frwepl BLD
Qaweount et Cug) UG

SNV ePlg EPEISSHAD.

&rm el LD

- FWS Aol Lev: Hev
SeoyULTeISNe, GNUuTS
GODHS SIGEUYPveTIY
QasitemiL Sevguunetassiey D149
gmwid Syl L iuceomd.[1][2][3] -
6116DTEUITENT GHEDTLILITEOT
AL SIS GH6Twellev
Behal s pass o SshHmo
Guitgy SevyLiLTeT elevyelnd
Abelwneug) EINm Ul HE
UPOUGHGLD.

- FWG AL L DS GONHS
QFBstnL&Ha0lCanellss bleud
(CDCA) Gurestm et @eweror-
2MEhAeowls LLEBTUOSSHOD. -
Fuud Gsweler B mhg o
PLPEVSH G 601 GLDG 6V D
Srusald Hsnmalb. - s
Qs Hlemer QGHT6mTL ([

SOTULITERESTL UWESTU(HGSLD.

GODHS S-S )
(hleot@eotrr_L1b (JSC)

- (PedLOWIMM Sl LFLLE6:
GLBev efleuflesiul Lug. -
SHmestim eTevdsL_[reot

ol QEFeHGIHN: LCIIL 196
SHEOTUUTETEHEI (61.651., 6T&HSHEOIITEV)
FwG gL gb TIO2
GopuTlL gD evamL [ageot
(QlewemstLILGE6IT 2(HEUTSHSEILD,

Blg) sl gaet of QFa)SHSIGH0

- gl BLD Cry&H&ID
QeuliLBleveuemuiu D
GLUB\GSHaD. -

AL BLremBL 6076y GLITET 6([h
3|LBes SHEOILUITEDEDTL
LWRTLEGSR(D, Blg) Fmuwls
UIUUSEYSES ELHBNGS
Bplusnss eul LUl Qeerg).

[2] - s Aol Leoad Gones

© 2026 BenchChem. All rights reserved. 2/10

Tech Support


https://pubs.acs.org/doi/10.1021/jp306636w
https://www.diva-portal.org/smash/record.jsf?pid=diva2%3A603455&dswid=-9050
https://pubmed.ncbi.nlm.nih.gov/23378868/
https://www.diva-portal.org/smash/record.jsf?pid=diva2%3A603455&dswid=-9050
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Troubleshooting & Optimization

Check Availability & Pricing

Qe pevmeoL Udhldaeud.[2] -
Fwd Sl e Syl iul L
FIUBIGET (GHOMBS 6160 1601

o QFIHGIH QFIS ME0EIS
Qastemtg(m&seud.[1][2][3]

Blevewt-2 Mg sevents
UWESTUEGHSHD.

GONHS ENHS-GM )
(DlestenT S0 (VOc)

- A|Ha wmFTeLY 6NHSHHIET:
Slev HeogLiunetdet TiI02
Gmugliler 6 BHOUSHSHNS
LMETELUL CFL(LPE NS
261 (G651 HSHILD. -
6T6u&L_Gremeul_(BlLeot Smgaleot
s1hleslevet: ereudsl Greneu
SHEOTUUITET SIS G601
sleveniflib g Hgeot (Bledrevtey

U6TOTL|EH6D6TT LD MMEVITLD.

- 61605 _CIIemeu_ S-60606I6DILI
GLUB\GHOUD. - FTILSHNEGLD
steuss_Ggremeu o M&D Blevt 16y
GONBHULF e1Telemest
QBTEIL 63(1F SHEOTLILTEDES

Ca OB RS0,

Gonbg Hoiy srye (FF)

- Ads Qe ahlijiy: dds
UG SHSHE0T60L0 G600t
6160&sL_GTTemeu SHEOUULITESTSET
3wl HLSHGIHH M6
GONGHG L erdlleou
A SNHGD. - Ehm Fmul

UL 6D STMM UL eBIGT
DS ANSsT &7
leot@eorrn’ LU umien &

UPOUGHGLD.

- GBS UTGSBHTEND
QasiteroiL 1608 Gemeul
SEOIULTERESTL UWETU(HGSRLD. -
gyl (BLd QFUSLPEOMEDLI
GLUE\S GIeuSHET eLpeuld Eiyimest

L UL &S 2 Mg QFUWa|D.

Destgsausdlet Eripley

- 105 Crreve’ S&ley: GONbS
Qandflevsn LHMID HHe
AbMPSHSHD QGiTeTDTL
FHEOTLILTETH6T FHTeuLIGLTSHSH6
S8 5 DesHHT EIPeIHE
POUSHHELD. - FTLGHH 6T
Hevgel: e HETLLTEISHET
3eveugy 6leusL_CTemeul Loen 26ltert
Aasomisen D149 snugdlet
CeudhHlulwer HevdH e

261 G561 HSHEUIILD.

- JHa CandRlevey wHMID
GSONHES AbeIWYHHD CLSHT6uTL
R HEOTULTEDEOTL
LWETUEGHSD. - DTS
FRWnS epbleuens 2mich
Qalwed. - 2w GTevuwiTeot
SHEOTUUTETESHET LOMMID

616V GITemel &n MIGEDEIL

UWESTUEGHSHLD.

© 2026 BenchChem. All rights reserved.

3/10

Tech Support


https://www.diva-portal.org/smash/record.jsf?pid=diva2%3A603455&dswid=-9050
https://pubs.acs.org/doi/10.1021/jp306636w
https://www.diva-portal.org/smash/record.jsf?pid=diva2%3A603455&dswid=-9050
https://pubmed.ncbi.nlm.nih.gov/23378868/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

A&sly CaLsULGBID Cxeeflser (FAQS)
Gaéitefl 1: D149 DSSC &G T SHeoguuretng AL CLrenm eogey 676t QUITgeunal
LWL SSULGENG) ?

Ulev: AL BB 006y 615 GIHe(evetULsten SUCTTes Seoglunean@n, g D149 snusbhng
6060 SIS MEET eULpBIGHNG. Blg TIO2 Ghugliley & epeuddn Mis6iler Hmewitet UTULSISE
2&501Hmg).[2] LG & SerylUEIGeT GUTasIEITLN, Blg FTUSSGIL gD TIO2 CohugliuL s)id

sl Jeest (levewtlLGEET 2(HaTSEHaISHe6e, B8 sladl gret 2l QFq)IHgIHH CFLR(LPaNSHS,
BleoLu,m éNeveeld@in.[2] ST GBS UTEGSHSHEOTEND SIS G6elled B6V6y LTIEYSED LOHMID
61605L_GUeneul_Loe) Hmepowiest Huwiedll Sl HGHSHMEUSGHD UhiG1HHANG).

Gapéitefl 2: LGII 19& HEOTULITEOISHE (61.85(T., 61HEHEITE) HMID UGS SHEPFULITEOTSH6IT (61.651 .,

AL CLrevp_eoger) D149 DSSC Qawiendlmenent steleurt ) LtHSElestment ?

udlev: LI 19& SevylLTEIS6T UGTTL LTedtgsenett (H+) srevtid Qaiuid dlmest QamessiL eve mmid &
epeudsan. st LMD TIO2 GofugiyL et eoan’ et (NeneoTLLEEET 2(HETSHSED. Blg) el
UTUUSEIGE BlevL uym elevsnsile@d nmID ereds gt 20 CFeH &I QFUNH NS GHEMEHEGD.
[2] 3|LGyy S FHevglimestaset LI L TeTdHeme Gitentd GFiwng wnmid Qurgeng TiO2 Cupugiile
Amipa sl LTUUGESESGD LHMID S TS TTeT 20 QFIHGIGHN S1HGHRIBEBHHESD
aIPeigsANg), Qe dlsverains IHHs Nasa Qgwadnear iubGdng.[2]

Bapeitefl 3: amud Hol Lellev Seoglunet CHife 6letent UkiG, euHSHAMG), |G 67601 (LPSAWILDTETG)?

udlev: sevguunet oy D149 FrugHlet S L e B HoGHW SIS UTHSHGD. GHONhS

Sl HOYPe0eTUL QSBTEmIL SHeoguUTeTdet AHeed) HE g Qe set TI-Tl I|OHGSSH HITewILons
PLPEVSGn MIS(ETHEHG Blevl Guinest QgL Jugemen 2etd@H6ile@id, Bl Hol L s aiflaigd@in.[4]
Fuws Sl L Qurgens dlpouSSHNSHG), Toaresie Qg Seyalnm Hevauile B kHEg) 6o gret
2L QFIHSHIH CFALNRMEDETS (HDMHEGLD LHMID DTSS! 6L BIEWTSHS ClFS meneTd
GoN&G.[1][2][3]

Qaséiteil 4: sevgLUTeT UTGHSHHEE DSSC GFwedmenet steuaurm unHeHNG?

UBleL: BEOTULITET LLGHSHSHET60L0 BlTewi(® (P S{bgmisemet UTdSHNg): gmull uglLG HMID
6oL Greveul AHWesl HLSHGEHIHHMET. FWH GH6MWeNl6y, GHOMBES UTEGHHHEOTE0D GlHTemTL
FHOTULTESTE6T TIO2 UL SHEEOT GIe0ISEhHG S pPaIdhdn MG GG LTa IS NG

A SHemet, Qg HHe srLF GeSHE aIDeIGHHED. 618 Crremel e, GMhd

© 2026 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.diva-portal.org/smash/record.jsf?pid=diva2%3A603455&dswid=-9050
https://www.diva-portal.org/smash/record.jsf?pid=diva2%3A603455&dswid=-9050
https://www.diva-portal.org/smash/record.jsf?pid=diva2%3A603455&dswid=-9050
https://www.diva-portal.org/smash/record.jsf?pid=diva2%3A603455&dswid=-9050
https://www.frontiersin.org/journals/energy-research/articles/10.3389/fenrg.2022.998038/full
https://pubs.acs.org/doi/10.1021/jp306636w
https://www.diva-portal.org/smash/record.jsf?pid=diva2%3A603455&dswid=-9050
https://pubmed.ncbi.nlm.nih.gov/23378868/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

UTGSHBHETE0L QaTemtL. GevLunetasst QL rsen Gameulest (Quigeunss |-/13-) AHe wes
FL&GSH M6 slelansGHamet, Bg) NaresansHar Qe ahilomus Gonsang wnmbd Koy
syesieow (FF) dHsNsAng).

Gaettefl 5: D149 DSSC s6iler GQlauelGeum SeoglLTeTSHemel LWTUBGGEID UG Qewisdmesiley 266

GoumIUN(HFHEBHHES Flev QUITGIEITEDT HTETIBIGET WIT606?
udlev: QFwedlmesiier 26t GoumUT(HIS6IT Lis) SHIT6OTUSEEITTED 6TMUL LD, eummier:

o FWSH FHOTHMET: GleueGoum seoguunetsanen D149 Fnughdler wrmul L SeoyHmet, Fmud

FEOLDEOW UTH SN

o guwl LTUUGE BUISEEIWG: SayluTeT UETUST (GiHeWPevetUy, LiGSastsow) TiO2 Cupuglile

FIWID eTe1eT M) LTE|HMG) 6160TUDSH UTHSHNG.
o WG HlLev: ev SHeogluneTeie Fuwd Sl L e gnubelg QEwndnmeatd Gond@n.[1][2][3]

o cluSL g6t 2L OFISGIee QEwH DT HaoyuUTaSELD Fnwb-TIO2 Bl (PHSANGD
BlevL uNeuret QT[S 6T6uL et 2l OIS GIGN 6lHSSHMmE LTS SEH6ILD.

* 6l60FHL Grreneu’ LeTILG6IT: 61606 GUIeneu. SHemyULITESI6T LIEGSHSHEOTEn nmid (D6t G el

AW el Sl SgisEmet wHmib wmETeniy Biissealume urdsdamer.

&yey Prasentation

A Leweveor 1: ZnO-etiueor uleutest D149 DSSC sefllev GereniCeum SHevglunesissilent Glaruieudmeot
Ao HSHeent epUT(h!

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://pubs.acs.org/doi/10.1021/jp306636w
https://www.diva-portal.org/smash/record.jsf?pid=diva2%3A603455&dswid=-9050
https://pubmed.ncbi.nlm.nih.gov/23378868/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

SEOTLILITEOT Jsc (mAlcm?) Voc (V) FF Qawedmer (%)
2,2,2-

weoreleenCrmeiss  1.155 0.750 0.225 1.662

EOTITEV

l-u(SUm'Jueome'U 0.880 0.725 0.254 1.625

ST ST 1.130 0.700 0.200 1.582

AU CLtev® 60

. 1.100 0.680 0.210 1.570

)

Bs a6 ZnO-Awlue leret D149 DSSC ssfiler BLSHSULLL 66 sl Bhg Qumiiul L g.[5]

TiO2-3iLiusoL_uTeurtest LDledTEHeumBIG6ME QIEFWIEMEBT LD MILL 6UITLD.

Crrgement GBM(peoma6r

D149 gmw-2ewtidmest TiIO2 ¢gy LNeT5605 2(HaTs@Gasnastet elflauret Qb hl(Lpan

1. FTO semtemitiy g epeudsdn Midemel G Gdighe: 1.1. FTO (syGsrafletr-CLils Qaiwlul L gest
AHOF(b)) LFUULL Seotemtiiied Sl (haseen Ganiy Eie seayd. 1.2. (evteoty, Heumenm o Gareneton
Qawibul L Ey, AL CLrest HmID erdhdeotie bHweunien epeiGeumeteyd 15 Fubl ksl

Ao _guCaresids @GHswelley GGHHD Qe (d. 1.3. B Faet el el L SHdley Heumenm 260 DeUSSHAD.

2. TiO2 Guen’_ev_& swnflsgeo: 2.1. 0.5 Sgad euewile Fhlwimest TIO2 muGet Giseidsemel (1.5,
P25) 2 (Dl6vell 61eS60TIayIL 60T HESHHAD. 2.2. eHUYHHTET Fu LPOSHGHL GuM, Seveveusois 30
B migset Heul_jrnCanellCasl Glawia .

3. TiIO2 uLeusesU Uge| QEigen: 3.1. LasLT-08t( (pevmemwls LweTUBGHH, e QeFiwiul L
FTO semtentiigulest SL g usssHdHlen TIO2 Guailpeot 6 Glosuell UL uGHemsl Lae . 3.2.
LeLul L g epadan migeoet 125°C Blev 5 Bl gt 2607 maudbdalb. 3.3. Qeotery, Heupsom 500°C
Blév 30 POl BTt 6 26060160 G alld. 3.4. deom QeiliuBlaadE Cgans G6lIslsHalb.

4. gmwep’ (haev: 4.1. 0.3 mM D149 snwd soraemad CHIEC&HHGHUILL L Seogliuneie (61.61.,
AL CLaevBLcogen/QL il A L evter 1:1 lAasdlen) swnflesald. 4.2. & iul L TiIO2 usHos
3Aeom Geutiuflensuley 24 el CHID FTWS HevTFelley eLpLpd meudHdEeD. 4.3. Frwepl L LUl L Amg,

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.researchgate.net/publication/369935086_Improved_performance_of_D149_dye-sensitized_ZnO-based_solar_cell_under_solvents_activation_effect
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

A HSLLWITET FIGHDSH B, UL VSH0SD 61HSETTEN6) d(LgeuaD. 4.4. 6Bl Taeot eutl el L GHle

DS 2605 DUSBHALD.

5. el tDlesrpeventedis swnfsse: 5.1. wnGnmm FTO seutaniiyd Sl 96l HLSEHID USHDHH
Qe igeord Guein 6ot 6 QLosuelli S|BGevaL LFayd. 5.2. 400°C Glev 15 Abl Higselt AHevad &iallb.

6. DetausHms epetmBsyose: 6.1. gmuepl Liul L TiO2 Dleotpevest wmmid el igeotd ety
(Dlest(pementeniLs 6p(th CiTELom6mTTanigds LT6ALOT UL 6uHSTen (61.50 ., &eller) MfGsULLL Hleveuuiey

et mICFISHaD. 6.2. 100°C Bl6v el tent HWYHSHHSL LWEBTLGEIGE d{euMenn 6eTmie (PSSR D.

7. et Guemeul_soL 2L QT giae: 7.1. e Qugyemet steusl Crmeve’ sevgasien 0.6 M 1-

Al 1960-3-Clos el Gamellid H{Gwmem & (BMII), 0.03 M 12, 0.1 M @eauresiligesiid HGwimarwiGeor
(GUSCN), wymd 0.5 M 4-QL i’ -t wevevulgest (TBP) Sblwemey AL CLrenm_evye0 LommiD
anGeCrrem_evre (85:15 V/V) semaiiler sersalubdletmet. 7.2. ehlr hleorpametulen 26iter S huw
SIe0ed6lT U Pwnas LNeTESHMGAT stud. CrmemelevL 2l GFahaHan. 7.3. HSmausH HHSHS

SHIEDETHEET 65 FHUL SHeroTeiTiod Gewot(h LMMID FTeledt eLPeuLd eLpLeLD.

8. @stnHFLUBSSHIH: 8.1. 60 el &(LpGaul_Leogl Lwetublad (AM 1.5G, 100 mW/cm?),
(Dlest@evtr_LL-1Dlevtevt s (J-V) euemetaissemet HetsflLeyd. 8.2. Jsc, Voc, FF, wmmib Qawevdmest
Guredtn epeMiDlesTEnTWSHS Dl6eeHSHE J-V 61606t S6eMellBH G SHETSHEL6LD.

SLLMU SILAULGGHSHE

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“G“E Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141169?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE O iy

awil g o Gogbgion ‘ ’

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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